Cas no 10184-69-7 (17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione)

17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione structure
10184-69-7 structure
Product Name:17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione
CAS No:10184-69-7
MF:C21H26O4
MW:342.428746700287
CID:2865918
Update Time:2023-08-10

17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

    • ZCF6ZW8234
    • Deltacortinene
    • Prednisone impurity D [EP]
    • 17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione
    • Inchi: 1S/C21H26O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h5-6,8,11,15,17,22,25H,3-4,7,9-10,12H2,1-2H3/t15-,17+,19+,20+,21+/m1/s1
    • InChI Key: MATJXMUQVASJHW-ONKRVSLGSA-N
    • SMILES: O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 342.183109g/mol
  • Monoisotopic Mass: 342.183109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 745
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 342.4g/mol
  • XLogP3: 2.2
  • Topological Polar Surface Area: 74.6

17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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D452505-25mg
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TRC
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